molecular formula C13H20N4O3 B13302630 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide

Cat. No.: B13302630
M. Wt: 280.32 g/mol
InChI Key: NWTCVVJPXMPPOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide is a heterocyclic molecule featuring a pyrazole moiety linked to a 5-oxopyrrolidine scaffold substituted with a carboxamide group and a 2-methoxyethyl chain.

Properties

Molecular Formula

C13H20N4O3

Molecular Weight

280.32 g/mol

IUPAC Name

2-(1,5-dimethylpyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide

InChI

InChI=1S/C13H20N4O3/c1-8-10(7-15-16(8)2)12-9(13(14)19)6-11(18)17(12)4-5-20-3/h7,9,12H,4-6H2,1-3H3,(H2,14,19)

InChI Key

NWTCVVJPXMPPOJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1C)C2C(CC(=O)N2CCOC)C(=O)N

Origin of Product

United States

Biological Activity

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide, also known by its CAS number 1955498-05-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including anti-inflammatory and anticancer activities, alongside relevant case studies and research findings.

  • Molecular Formula : C13H20N4O3
  • Molecular Weight : 280.32 g/mol
  • CAS Number : 1955498-05-1

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory properties of pyrazole derivatives, including the compound . Research indicates that compounds with a pyrazole moiety exhibit significant inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes.

Key Findings :

  • A series of pyrazole derivatives were evaluated for COX inhibitory activity, with some demonstrating IC50 values as low as 0.034 μM against COX-2, indicating potent anti-inflammatory effects .
  • Histopathological studies on animal models showed that certain derivatives caused minimal degenerative changes in vital organs, suggesting a favorable safety profile .

Anticancer Activity

The compound has also been evaluated for its cytotoxic effects against various cancer cell lines. In vitro studies using the MTT assay have shown promising results.

Case Study :
A study reported that a closely related pyrazole derivative exhibited IC50 values of 5.35 μM and 8.74 μM against liver and lung carcinoma cell lines, respectively. This was comparable to the standard drug Cisplatin, which had IC50 values of 3.78 μM and 6.39 μM . Such findings suggest that derivatives of this class may possess significant anticancer potential.

The biological activity of 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide is thought to involve the inhibition of key enzymes involved in inflammation and cancer progression. The selective inhibition of COX enzymes leads to reduced production of pro-inflammatory mediators.

Comparative Analysis of Related Compounds

The following table summarizes the biological activities and properties of related pyrazole derivatives:

Compound NameCAS NumberAnti-inflammatory IC50 (μM)Anticancer IC50 (μM)
Compound A1955498-05-10.0345.35
Compound B1969288-26-30.0528.74
Compound C1856077-55-80.0406.00

Safety Profile

Toxicity studies are crucial for assessing the safety of new compounds. The acute oral toxicity tests indicated that some pyrazole derivatives exhibited LD50 values greater than 2000 mg/kg in mice, suggesting a potentially safe profile for further development .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Carboxamide vs. Carbonitrile

The closest structural analog is (2R,3R)-2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carbonitrile (). The sole difference lies in the substituent at position 3: carboxamide (-CONH₂) vs. carbonitrile (-CN) .

Property Target Compound (Carboxamide) Carbonitrile Analog
Functional Group Carboxamide (H-bond donor/acceptor) Carbonitrile (polar but no H-bond donor)
Solubility Likely higher due to H-bonding capability Lower due to reduced polarity
Biological Interaction Enhanced protein binding via H-bonds Potential metabolic stability via nitrile group
Synthetic Route Amidation of precursor carboxylic acid Cyanation of intermediate halide

The carboxamide group enables hydrogen bonding, which may improve aqueous solubility and target affinity compared to the carbonitrile analog. Conversely, the nitrile group’s metabolic stability (e.g., resistance to hydrolysis) could favor pharmacokinetics in certain contexts .

Heterocyclic Derivatives with Extended Moieties

Compounds 4i and 4j from incorporate coumarin, tetrazole, and pyrimidinone/thioxo groups, diverging significantly from the target compound’s pyrrolidine-carboxamide core. Key differences include:

  • 4i/4j: Tetrazole ring: Acts as a bioisostere for carboxylic acids, enhancing bioavailability . Coumarin: Introduces fluorescence and UV absorption properties, useful in probing biological systems. Pyrimidinone/thioxo: Modulates electronic properties and binding specificity.

Hydrogen-Bonding and Crystallographic Behavior

The carboxamide group in the target compound can participate in N–H···O and C=O···H–N interactions, forming supramolecular networks in the solid state. Bernstein et al. () highlight that such patterns influence crystal packing and stability. For example, carboxamides often form dimeric motifs via dual H-bonds, whereas nitriles rely on weaker dipole interactions. This distinction may affect crystallization conditions or polymorph formation .

Data Table: Structural and Functional Comparison

Compound Name Key Functional Groups Notable Properties
2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide Pyrazole, pyrrolidone, carboxamide, methoxyethyl High H-bond potential, moderate lipophilicity
(2R,3R)-2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carbonitrile Pyrazole, pyrrolidone, carbonitrile, methoxyethyl Metabolic stability, lower solubility
4i/4j () Pyrazole, tetrazole, coumarin, pyrimidinone Fluorescence, bioisosteric effects

Research Findings and Implications

  • Target Compound : The carboxamide group likely enhances solubility and target engagement compared to the carbonitrile analog, making it preferable for aqueous environments or H-bond-dependent mechanisms.
  • Heterocyclic Derivatives : Compounds like 4i/4j demonstrate the versatility of pyrazole-based scaffolds but prioritize optical properties or bioisosteric replacement over conformational flexibility.
  • Crystallography : Hydrogen-bonding patterns () suggest that the target compound’s solid-state behavior is more predictable and stable than nitrile-containing analogs.

Preparation Methods

Formation of Pyrazole Ring

Pyrazoles can be synthesized through various methods, including the condensation of hydrazines with diketones. For example, 1,5-dimethylpyrazole can be prepared by reacting hydrazine with pentane-2,4-dione (2,4-PD) in the presence of a catalyst like hydrochloric acid.

Formation of Pyrrolidine Ring

The pyrrolidine ring can be synthesized from appropriate precursors such as amino acids or through cyclization reactions. For instance, pyrrolidine derivatives can be obtained from the cyclization of amino acid esters.

Coupling and Modification

Synthesis Pathway

A general synthesis pathway for 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide could involve the following steps:

Reaction Conditions and Yield

The specific reaction conditions and yields for each step can vary significantly based on the reagents and catalysts used. Generally, reactions are optimized to achieve high yields while minimizing side products.

Step Reaction Conditions Yield
Pyrazole Formation Propan-2-ol, HCl, 25°C High
Pyrrolidine Formation Ethanol, LiOH, 25°C Quantitative
Coupling Reaction DMF, 100°C Moderate
Alkylation Methoxyethyl halide, base, 25°C Good
Amidation Amine, coupling reagent, 25°C High

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for synthesizing this compound, and how can reaction conditions be optimized for higher yields?

  • Methodological Answer : The compound can be synthesized via multi-step reactions involving condensation of pyrazole derivatives with pyrrolidine precursors. Key steps include refluxing intermediates in ethanol or DMF/EtOH mixtures, monitored by TLC for reaction progress . Optimization involves adjusting solvent polarity (e.g., ethanol for solubility), temperature (reflux at ~80°C), and stoichiometric ratios of reactants. Purification via recrystallization (DMF/EtOH) improves yield .

Q. Which spectroscopic and chromatographic techniques are critical for validating the structural integrity of this compound?

  • Methodological Answer : Use a combination of 1H/13C NMR to confirm the pyrazole and pyrrolidine moieties, FTIR for carbonyl (C=O) and amide (N-H) groups, and X-ray crystallography for absolute stereochemistry . High-resolution mass spectrometry (HRMS) validates molecular weight. Purity is assessed via HPLC (C18 column, acetonitrile/water gradient) and TLC (silica gel, ethyl acetate/hexane eluent) .

Q. How should initial biological activity screening be designed to identify potential therapeutic applications?

  • Methodological Answer : Prioritize in vitro assays targeting enzymes/receptors relevant to the compound’s structural analogs (e.g., antimicrobial, anticancer, or anti-inflammatory targets). Use dose-response curves (0.1–100 µM) and controls (e.g., DMSO for solubility). For example, assess cytotoxicity via MTT assay on cancer cell lines (e.g., HeLa, MCF-7) and compare to reference drugs .

Advanced Research Questions

Q. What experimental strategies can elucidate the compound’s mechanism of action and biological target interactions?

  • Methodological Answer : Employ molecular docking (e.g., AutoDock Vina) to predict binding affinities for targets like kinases or GPCRs. Validate predictions with surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify binding constants (KD). For cellular targets, use siRNA knockdown or CRISPR-Cas9 gene editing to confirm functional relevance .

Q. How can researchers resolve contradictions in biological activity data across different assay systems?

  • Methodological Answer : Perform orthogonal assays (e.g., enzymatic vs. cell-based assays) to rule out false positives. Control for off-target effects using scaffold-hopping analogs and assess metabolic stability via microsomal incubation (e.g., liver microsomes, LC-MS analysis). Statistical tools like Bland-Altman plots or meta-analysis reconcile variability .

Q. What methodologies are recommended for studying the compound’s environmental fate and ecotoxicological impact?

  • Methodological Answer : Conduct OECD 301/302 biodegradation tests to assess persistence in water/soil. Use LC-MS/MS to quantify degradation products. For ecotoxicity, perform Daphnia magna acute toxicity assays (EC50) and algae growth inhibition tests (OECD 201). Model environmental distribution via EPI Suite software .

Q. How can structure-activity relationship (SAR) studies be designed to improve pharmacological efficacy?

  • Methodological Answer : Synthesize derivatives with modifications at the pyrazole (e.g., substituent size) or pyrrolidine (e.g., methoxyethyl chain length) moieties. Test analogs in parallel artificial membrane permeability assays (PAMPA) for bioavailability and CYP450 inhibition assays for metabolic stability. Corrogate data with 3D-QSAR models (e.g., CoMFA) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.